3-chloro-6-fluoro-N-(2-morpholinoethyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 3-chloro-6-fluoro-N-(2-morpholin-4-ylethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H16ClFN2O2S/c16-13-11-2-1-10(17)9-12(11)22-14(13)15(20)18-3-4-19-5-7-21-8-6-19/h1-2,9H,3-8H2,(H,18,20)
• InChI Key: MQTFAQSFIGKJAQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=C(C3=C(S2)C=C(C=C3)F)Cl
• Molecular Formula: C15H16ClFN2O2S
• Molecular Weight: 342.8 g/mol

Description

3-chloro-6-fluoro-N-(2-morpholinoethyl)benzo[b]thiophene-2-carboxamide is a chemical compound that belongs to the class of benzothiophene derivatives. It has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

Structural Analysis and Synthesis Techniques

Researchers have developed methods for synthesizing compounds with structural similarities to 3-chloro-6-fluoro-N-(2-morpholinoethyl)benzo[b]thiophene-2-carboxamide, focusing on their chemical properties and crystalline structures. For instance, a study detailed the synthesis of 3-chloro-N-(8′-quinolyl)benzo[b]thiophene-2-carboxamide, revealing insights into its crystal structure and molecular interactions, which are crucial for understanding the compound's chemical behavior and potential applications in material science or drug design (Abbasi, Zamanian, Tarighi, & Badiei, 2011).

Biological Activity

Several studies have explored the biological activities of molecules structurally related to this compound, including their potential as inhibitors for various diseases. Notably, a compound synthesized for inhibiting hepatitis B virus demonstrated nanomolar inhibitory activity in vitro, highlighting the potential therapeutic applications of these compounds in treating viral infections (Ivachtchenko et al., 2019).

Antitumor Activity

Another avenue of research involves evaluating the antitumor properties of related compounds. For example, 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide was synthesized and found to possess significant inhibitory effects on the proliferation of cancer cell lines, suggesting its potential use in cancer therapy (Ji et al., 2018).

Antimicrobial and Antibacterial Activity

Compounds containing morpholine groups have been synthesized and tested for their antimicrobial and antibacterial activities. Research in this area aims to develop new agents for combating microbial and bacterial infections. For example, novel fluorinated morpholine-containing benzamide derivatives were synthesized and exhibited potent antifungal and antibacterial activity, underscoring the importance of these compounds in developing new antimicrobial agents (Patharia, Raut, Dhotre, & Pathan, 2020).